Cas no 857970-07-1 (6-Methylthiazolo5,4-bpyridine)

• Product Name: 6-Methylthiazolo5,4-bpyridine
• CAS No: 857970-07-1
• MF: C₇H₆N₂S
• MW: 150.200939655304
• MDL: MFCD16878300
• CID: 717848
• PubChem ID: 20662582
• Update Time: 2025-07-22

6-Methylthiazolo5,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-b]pyridine,6-methyl-
• Thiazolo[5,4-b]pyridine, 6-methyl-
• 6-methyl-[1,3]thiazolo[5,4-b]pyridine
• 857970-07-1
• SCHEMBL2054540
• 6-methylthiazolo[5,4-b]pyridine
• 6-Methylthiazolo5,4-bpyridine

• MDL： MFCD16878300
• Inchi： 1S/C7H6N2S/c1-5-2-6-7(8-3-5)10-4-9-6/h2-4H,1H3
• InChI Key： YVWAHALRNMIQBR-UHFFFAOYSA-N
• SMILES： S1C=NC2C1=NC=C(C)C=2

Computed Properties

• Exact Mass: 150.025
• Monoisotopic Mass: 150.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 6-Methylthiazolo5,4-bpyridine

Introduction to 6-Methylthiazolo[5,4-bpyridine] (CAS No. 857970-07-1)

6-Methylthiazolo[5,4-bpyridine], identified by the Chemical Abstracts Service registry number 857970-07-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural framework and potential biological activities. This compound belongs to the thiazole and pyridine classes, which are well-documented for their roles in drug discovery and development. The structural integration of a thiazole ring with a pyridine moiety, further functionalized by a methyl group, endows 6-Methylthiazolo[5,4-bpyridine] with distinct chemical properties and reactivity patterns that make it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 6-Methylthiazolo[5,4-bpyridine] consists of a five-membered thiazole ring connected to a six-membered pyridine ring at the 5-position of the thiazole. The presence of the methyl group at the 6-position of the thiazole ring introduces additional electronic and steric influences, which can modulate the compound's interactions with biological targets. This structural feature has been exploited in various research endeavors to develop molecules with enhanced pharmacological profiles.

In recent years, 6-Methylthiazolo[5,4-bpyridine] has been explored as a key intermediate in synthesizing biologically active compounds. Its versatility as a building block allows for modifications at multiple positions, enabling chemists to tailor the molecule for specific biological functions. For instance, derivatives of this scaffold have been investigated for their potential in inhibiting kinases, which are enzymes implicated in numerous diseases, including cancer. The thiazole-pyridine core is particularly attractive due to its ability to engage in hydrogen bonding and hydrophobic interactions with protein targets, facilitating the development of potent and selective inhibitors.

One of the most compelling aspects of 6-Methylthiazolo[5,4-bpyridine] is its reported activity in preclinical models as an antimicrobial agent. Studies have demonstrated that certain derivatives exhibit promising efficacy against Gram-positive bacteria and fungi. The thiazole moiety is known to disrupt bacterial cell wall synthesis and membrane integrity, while the pyridine ring contributes to binding interactions with essential bacterial enzymes. This dual functionality makes 6-Methylthiazolo[5,4-bpyridine]-based compounds attractive candidates for addressing antibiotic-resistant infections.

The pharmaceutical industry has shown particular interest in leveraging 6-Methylthiazolo[5,4-bpyridine] as a starting point for drug development. Its scaffold has been incorporated into various lead compounds that are currently undergoing further optimization for clinical use. Researchers have also explored its potential in treating neurological disorders by targeting specific neurotransmitter receptors or enzyme pathways. The compound's ability to cross the blood-brain barrier has been noted as a favorable attribute for central nervous system (CNS) drug applications.

From a synthetic chemistry perspective, 6-Methylthiazolo[5,4-bpyridine] serves as a versatile intermediate that can be accessed through multiple synthetic routes. These include cyclization reactions involving appropriate precursors followed by functional group modifications. The synthesis often involves palladium-catalyzed cross-coupling reactions or nucleophilic substitutions that introduce the desired substituents at strategic positions within the molecule. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more readily available for research and development purposes.

The safety profile of 6-Methylthiazolo[5,4-bpyridine] has been evaluated through various toxicological studies conducted in vitro and in vivo. Preliminary findings suggest that the compound exhibits moderate solubility in aqueous media and moderate bioavailability when administered orally. Its metabolic stability has also been assessed, revealing that it undergoes predictable biotransformation pathways involving cytochrome P450 enzymes. These insights into its pharmacokinetic behavior are crucial for optimizing dosing regimens and minimizing potential side effects in future clinical trials.

The exploration of 6-Methylthiazolo[5,4-bpyridine] extends beyond traditional pharmaceutical applications into agrochemical research. Derivatives of this scaffold have shown efficacy as fungicides and herbicides due to their ability to interfere with essential plant metabolic pathways or microbial growth mechanisms. This dual utility highlights the broad applicability of heterocyclic compounds like 6-Methylthiazolo[5,4-bpyridine] across different sectors of chemical biology.

In conclusion, 6-Methylthiazolo[5,4-bpyridine](CAS No. 857970-07-1) represents a structurally intriguing compound with significant potential in medicinal chemistry and beyond. Its unique combination of biological activities and synthetic accessibility positions it as a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, 6-Methylthiazolo[5,4-bpyridine] is poised to play an increasingly important role in drug discovery and industrial chemistry.